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Core Inhibitory Profile of Lavendustin A

The table below summarizes the key quantitative data on Lavendustin A's activity against different kinases.

Target Reported IC₅₀ Value Selectivity Note

EGFR Tyrosine Kinase 11 nM [1] [2] [3] Primary target; potent inhibition.

p60c-src Tyrosine Kinase 500 nM [2] [3] ~45x less potent than against EGFR.

Protein Kinase A (PKA) >100 µM [1] [3] Highly selective over this serine/threonine kinase.

Protein Kinase C (PKC) >100 µM [1] [3] Highly selective over this serine/threonine kinase.

Mechanism of Action and Experimental Insights

Lavendustin A has a well-characterized mechanism and has been used in various research contexts.

Inhibition Mechanism: Lavendustin A is a reversible and substrate-competitive inhibitor,

meaning it competes with the protein substrate for binding to the enzyme rather than competing with
ATP [3]. Kinetic studies have shown that its inhibition is a slow, tight-binding process involving a
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two-step mechanism where an initial enzyme-inhibitor complex (EI) rapidly forms, followed by a slow

isomerization to an exceptionally tight complex (EI*). The overall dissociation constant for the final
complex is ≤ 1 nM [4].

Observed Biological Effects: In cell-based studies, Lavendustin A has been shown to exhibit anti-
proliferative properties and can suppress angiogenesis (the formation of new blood vessels) induced

by Vascular Endothelial Growth Factor (VEGF) [1] [3].

Experimental Protocols and Research Context

The provided sources mention several experimental methods used to study Lavendustin A. Here is a

breakdown of key methodologies:

In Vitro Kinase Assay: This is the primary method for determining IC₅₀ values. The protocol typically
involves:

Enzyme Source: Using a purified recombinant intracellular domain of the EGFR (EGFR-IC) [4].
Reaction Setup: Incubating the enzyme with Lavendustin A across a range of concentrations

in a buffer containing ATP and a suitable peptide substrate.
Detection: Measuring the incorporation of phosphate into the peptide substrate, often by

methods like radiometric assays (using γ-³²P-ATP) or antibody-based detection of
phosphorylated tyrosine [4].

Cell-Based Assays:
Anti-proliferative Assay: The Sulforhodamine B (SRB) assay is commonly used. Cells are

treated with Lavendustin A for a set duration (e.g., 72 hours), fixed with trichloroacetic acid,
and stained with SRB dye, which binds to cellular proteins. The bound dye is then dissolved,

and the absorbance is measured to quantify cell density and proliferation [5].
Angiogenesis Models: The effect on VEGF-induced angiogenesis has been demonstrated in

in vivo rat models, where Lavendustin A is administered and its effect on blood vessel growth
is measured [3].

EGFR Signaling and Lavendustin A Inhibition

The following diagram illustrates the EGFR signaling pathway and the point where Lavendustin A acts.
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Lavendustin A inhibits EGFR autophosphorylation, blocking downstream signaling [1] [3].

Key Considerations for Researchers

Solubility and Storage: Lavendustin A is soluble in DMSO (e.g., 10-100 mg/mL) and ethanol (10

mg/mL). Stock solutions should be aliquoted and stored desiccated at -20°C, protected from light.
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They are typically stable for up to one month under these conditions [1] [3].

Handling: The compound is intended for research use only and is not for human consumption [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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